Cas no 840498-30-8 ((2-{5-[(2,4-Dichlorobenzyl)thio]-1,3,4-oxadiazol-2-yl}ethyl)amine)

• Product Name: (2-{5-[(2,4-Dichlorobenzyl)thio]-1,3,4-oxadiazol-2-yl}ethyl)amine
• CAS No: 840498-30-8
• MF: C₁₁H₁₁Cl₂N₃OS
• MW: 304.195538759232
• CID: 4717349
• Update Time: 2023-08-16

(2-{5-[(2,4-Dichlorobenzyl)thio]-1,3,4-oxadiazol-2-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-((2,4-Dichlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)ethanamine
• STL056770
• (2-{5-[(2,4-dichlorobenzyl)thio]-1,3,4-oxadiazol-2-yl}ethyl)amine
• 2-{5-[(2,4-dichlorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}ethanamine
• (2-{5-[(2,4-Dichlorobenzyl)thio]-1,3,4-oxadiazol-2-yl}ethyl)amine

• Inchi： 1S/C11H11Cl2N3OS/c12-8-2-1-7(9(13)5-8)6-18-11-16-15-10(17-11)3-4-14/h1-2,5H,3-4,6,14H2
• InChI Key： WLPSAJWRNXIPBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NN=C(CCN)O1)Cl

Computed Properties

• Exact Mass: 302.9999885 g/mol
• Monoisotopic Mass: 302.9999885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.2
• Molecular Weight: 304.2